Cas no 1416439-72-9 (5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL)

5-(Pyrrolidin-1-yl)pent-3-yn-1-amine 2HCl is a hydrochloride salt derivative featuring a pyrrolidine-substituted alkyne amine structure. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, particularly in click chemistry and as a building block for heterocyclic frameworks. The pyrrolidine moiety enhances solubility and bioavailability, while the alkyne group enables efficient conjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The dihydrochloride form ensures improved stability and handling. Its applications include the development of pharmaceutical intermediates, bioactive probes, and polymer modifications. The compound’s rigid yet functionalized backbone makes it valuable for targeted molecular design and drug discovery efforts.

5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL structure

1416439-72-9 structure

Product Name:5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL

CAS No:1416439-72-9

MF:C₉H₁₈Cl₂N₂

MW:225.158620357513

CID:5169971

Update Time:2025-10-29

5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL Chemical and Physical Properties

Names and Identifiers

- 5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL
- Inchi： 1S/C9H16N2.2ClH/c10-6-2-1-3-7-11-8-4-5-9-11;;/h2,4-10H2;2*1H
- InChI Key： DDYPSJZPWILDEX-UHFFFAOYSA-N
- SMILES： C(N)CC#CCN1CCCC1.[H]Cl.[H]Cl

5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM503500-1g	5-(Pyrrolidin-1-yl)pent-3-yn-1-aminedihydrochloride	1416439-72-9	97%	1g	$637	2023-01-01

5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL Related Literature

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Additional information on 5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL

Comprehensive Overview of 5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL (CAS No. 1416439-72-9)

5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL (CAS No. 1416439-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and alkyne functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyrrolidinyl moiety with a pentynylamine backbone, makes it particularly valuable for drug discovery and medicinal chemistry applications.

In recent years, the demand for 5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL has surged due to its potential role in targeting neurological disorders and metabolic diseases. Researchers are exploring its utility in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. The compound's ability to interact with neurotransmitter systems has also sparked interest in its application for cognitive enhancement and mood regulation, aligning with the growing public focus on mental health and wellness.

The synthesis of 5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL involves a multi-step process, often starting with the functionalization of pyrrolidine and subsequent coupling with alkyne-containing precursors. Its hydrochloride salt form (2HCL) enhances stability and solubility, making it suitable for various experimental conditions. This property is critical for researchers investigating drug delivery systems and formulation optimization, which are frequently searched topics in pharmaceutical sciences.

From an analytical perspective, CAS No. 1416439-72-9 is often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are essential for reproducibility in scientific studies. The compound's spectral data and chromatographic profiles are frequently documented in peer-reviewed journals, contributing to its credibility in academic circles.

Beyond its pharmaceutical applications, 5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL has also found use in material science and catalysis. Its alkyne group enables participation in click chemistry reactions, a trending area in polymer and nanotechnology research. This versatility aligns with the increasing interest in sustainable chemistry and green synthesis, topics that dominate contemporary scientific discourse.

Safety and handling of 5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL are paramount in laboratory settings. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during handling. Researchers often search for material safety data sheets (MSDS) and storage guidelines to ensure compliance with laboratory protocols.

The commercial availability of CAS No. 1416439-72-9 through reputable suppliers has facilitated its adoption in both academic and industrial research. Procurement trends indicate a rising preference for high-purity and custom-synthesized batches, reflecting the compound's niche yet expanding role in advanced research. Keywords such as "buy 5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL" and "1416439-72-9 supplier" are commonly searched, highlighting its market relevance.

In conclusion, 5-(PYRROLIDIN-1-YL)PENT-3-YN-1-AMINE 2HCL (CAS No. 1416439-72-9) represents a compelling case study in the intersection of organic chemistry, pharmacology, and material science. Its multifaceted applications, coupled with ongoing research into its biological activity, ensure its continued prominence in scientific literature. As interest in targeted therapeutics and functional materials grows, this compound is poised to remain a focal point for innovation.